Cas no 1869317-49-6 (3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1869317-49-6
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6160694
• PubChem ID: 165864787
• Update Time: 2025-05-25

3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide
• EN300-1123553
• 1869317-49-6

• Inchi： 1S/C9H15N5O/c1-11-7(8(10)15)4-14-5-12-9(13-14)6-2-3-6/h5-7,11H,2-4H2,1H3,(H2,10,15)
• InChI Key： FJEFGFDITIXSPH-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=NC(C2CC2)=N1)NC)N

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide

Comprehensive Overview of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide (CAS No. 1869317-49-6)

The compound 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide (CAS No. 1869317-49-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl-substituted 1,2,4-triazole ring and a methylamino propanamide backbone, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator in enzymatic pathways, given its ability to interact with specific protein targets. The compound's CAS number 1869317-49-6 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication across disciplines.

In recent years, the demand for novel heterocyclic compounds like 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide has surged, driven by advancements in drug discovery and personalized medicine. This molecule's triazole moiety is particularly noteworthy, as it is often associated with antimicrobial, antifungal, and anti-inflammatory properties. Users frequently search for terms such as "triazole derivatives in medicine" or "cyclopropyl compounds in drug design," reflecting the growing curiosity about its therapeutic potential. Additionally, its propanamide segment aligns with trends in small-molecule therapeutics, a hot topic in AI-driven drug development forums.

The synthesis of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide involves multi-step organic reactions, often starting from cyclopropyl-containing precursors. Chemists emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. Questions like "how to synthesize triazole-based amides" or "best practices for purifying propanamide derivatives" are common in academic and industrial research circles. The compound's CAS No. 1869317-49-6 is frequently cited in patent literature, underscoring its commercial relevance.

From a pharmacological perspective, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide exhibits intriguing pharmacokinetic properties. Its methylamino group enhances solubility, while the cyclopropyl ring contributes to metabolic stability—a combination highly sought after in modern drug design. Searches for "bioavailability of triazole compounds" or "role of cyclopropyl in drug metabolism" highlight the community's focus on these aspects. Furthermore, computational studies using AI models predict strong binding affinities for certain enzyme targets, making it a subject of virtual screening campaigns.

Beyond pharmaceuticals, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide has potential applications in agrochemicals and material science. Its 1,2,4-triazole core is known to interact with plant pathogens, sparking interest in "triazole-based pesticides" research. Meanwhile, its amide functionality makes it a candidate for polymer modification, aligning with queries like "amide compounds in smart materials." The compound's versatility is further evidenced by its inclusion in high-throughput screening libraries, where it is tested against diverse biological targets.

Quality control and analytical characterization of CAS No. 1869317-49-6 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structure and purity. Researchers often inquire about "analytical methods for triazole derivatives" or "spectral data of cyclopropyl-containing compounds," emphasizing the need for robust protocols. Standardized documentation, including certificates of analysis (CoA), is essential for regulatory compliance and collaborative projects.

In conclusion, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide (CAS No. 1869317-49-6) represents a multifaceted compound with broad interdisciplinary appeal. Its structural features—cyclopropyl, triazole, and propanamide—make it a valuable scaffold for innovation in medicine, agriculture, and materials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge research and development.